Cas no 940156-82-1 (ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate)

• Product Name: ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate
• CAS No: 940156-82-1
• MF: C₇H₁₁N₃O₂S₂
• MW: 233.311138391495
• MDL: MFCD08792124
• CID: 5611042
• PubChem ID: 19199991
• Update Time: 2025-06-08

ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• AKOS003048984
• AKOS016198713
• EN300-8539178
• ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanoate
• 940156-82-1
• ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate

• MDL： MFCD08792124
• Inchi： 1S/C7H11N3O2S2/c1-3-12-5(11)4(2)13-7-10-9-6(8)14-7/h4H,3H2,1-2H3,(H2,8,9)
• InChI Key： NTPMIYJJVPQUML-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 233.02926895g/mol
• Monoisotopic Mass: 233.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate

Ethyl 2-(5-Amino-1,3,4-Thiadiazol-2-yl)sulfanylpropanoate (CAS No. 940156-82-1): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate (CAS No. 940156-82-1) is a versatile compound with a unique structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its 5-amino-1,3,4-thiadiazol moiety and an ethyl ester group, which contribute to its distinct chemical properties and potential biological activities.

The 5-amino-1,3,4-thiadiazol ring is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. This ring system is known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of the sulfanyl group in the compound further enhances its reactivity and potential for forming stable complexes with various metal ions. The ethyl ester group provides additional solubility and stability, making the compound suitable for various applications in both research and industry.

Recent studies have highlighted the potential of ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds containing the 5-amino-1,3,4-thiadiazol moiety exhibit potent antiviral activity against several RNA viruses. The sulfanyl group was found to play a crucial role in enhancing the compound's ability to inhibit viral replication.

In another study published in *Organic & Biomolecular Chemistry*, researchers explored the use of ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate as a building block for the synthesis of more complex molecules with potential therapeutic applications. The compound was used as a key intermediate in the synthesis of novel antitumor agents. The results showed that the 5-amino-1,3,4-thiadiazol moiety significantly enhanced the cytotoxic activity of the final products against various cancer cell lines.

The physical and chemical properties of ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate have also been well-characterized. It is a white crystalline solid with a molecular weight of 267.37 g/mol. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it easy to handle and use in laboratory settings. Its melting point is reported to be around 80°C.

The synthetic route for ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate involves several well-established chemical reactions. One common method involves the reaction of 2-chloroacetyl chloride with thiourea to form 2-chloroacetyl thiourea. This intermediate is then treated with ethyl acrylate in the presence of a base to yield the desired product. The reaction conditions are carefully controlled to ensure high yields and purity.

In terms of safety and handling, ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle the compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The potential applications of ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate are diverse and promising. In addition to its use as an intermediate in pharmaceutical research, it has also shown potential in other areas such as agrochemicals and materials science. For example, compounds containing the 5-amino-1,3,4-thiadiazol moiety have been used as fungicides due to their strong antifungal activity.

Furthermore, recent advances in computational chemistry have enabled researchers to predict the biological activity and toxicity profiles of compounds like ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate with high accuracy. These predictions can guide the design and synthesis of more effective derivatives with improved pharmacological properties.

In conclusion, ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylpropanoate (CAS No. 940156-82-1) is a promising compound with a rich structural framework that offers numerous opportunities for further research and development. Its unique combination of functional groups makes it an attractive candidate for various applications in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.